Cas no 1261960-74-0 (5-Methyl-2-(thiophen-2-YL)benzoic acid)

5-Methyl-2-(thiophen-2-YL)benzoic acid structure
1261960-74-0 structure
Product Name:5-Methyl-2-(thiophen-2-YL)benzoic acid
CAS No:1261960-74-0
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD18318853
CID:2766201
PubChem ID:53224800
Update Time:2025-04-21

5-Methyl-2-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-(thiophen-2-yl)benzoic acid, 95%
    • DTXSID30688532
    • AKOS017552304
    • 5-METHYL-2-(THIOPHEN-2-YL)BENZOIC ACID
    • 1261960-74-0
    • MFCD18318853
    • 5-Methyl-2-(thiophen-2-YL)benzoic acid
    • MDL: MFCD18318853
    • Inchi: 1S/C12H10O2S/c1-8-4-5-9(10(7-8)12(13)14)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
    • InChI Key: AFACZXPFUPXBEO-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=CC(C)=CC=1C(=O)O

Computed Properties

  • Exact Mass: 218.04015073Da
  • Monoisotopic Mass: 218.04015073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.5Ų

5-Methyl-2-(thiophen-2-YL)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325743-5 g
5-Methyl-2-(thiophen-2-yl)benzoic acid, 95%; .
1261960-74-0 95%
5g
€1159.00 2023-04-26
abcr
AB325743-5g
5-Methyl-2-(thiophen-2-yl)benzoic acid, 95%; .
1261960-74-0 95%
5g
€1159.00 2025-04-21
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